Cas no 2227892-29-5 ((2S)-4-(2-bromophenyl)butan-2-ol)

(2S)-4-(2-Bromophenyl)butan-2-ol is a chiral secondary alcohol featuring a 2-bromophenyl substituent, which serves as a versatile intermediate in organic synthesis. Its stereochemical purity (S-configuration) makes it valuable for asymmetric synthesis and pharmaceutical applications, where enantioselectivity is critical. The bromine moiety offers a reactive site for further functionalization via cross-coupling or nucleophilic substitution reactions. The compound’s structure—combining an aromatic bromine with a flexible butanol chain—enhances its utility in constructing complex molecules, particularly in medicinal chemistry for drug discovery. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Proper handling is advised due to potential reactivity of the bromine and alcohol functional groups.
(2S)-4-(2-bromophenyl)butan-2-ol structure
2227892-29-5 structure
Product Name:(2S)-4-(2-bromophenyl)butan-2-ol
CAS No:2227892-29-5
MF:C10H13BrO
MW:229.113622426987
CID:6504419
PubChem ID:93515511
Update Time:2025-10-21

(2S)-4-(2-bromophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-4-(2-bromophenyl)butan-2-ol
    • 2227892-29-5
    • EN300-1905385
    • Inchi: 1S/C10H13BrO/c1-8(12)6-7-9-4-2-3-5-10(9)11/h2-5,8,12H,6-7H2,1H3/t8-/m0/s1
    • InChI Key: NEYHBSOJEBEOKL-QMMMGPOBSA-N
    • SMILES: BrC1C=CC=CC=1CC[C@H](C)O

Computed Properties

  • Exact Mass: 228.01498g/mol
  • Monoisotopic Mass: 228.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2Ų

(2S)-4-(2-bromophenyl)butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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